![molecular formula C7H16Cl2N2 B3080746 (R)-octahydropyrrolo[1,2-a]pyrazine dihydrochloride CAS No. 1092076-07-7](/img/structure/B3080746.png)
(R)-octahydropyrrolo[1,2-a]pyrazine dihydrochloride
Overview
Description
“®-octahydropyrrolo[1,2-a]pyrazine dihydrochloride” is a compound that belongs to the class of heterocycles known as dihydropyrrolo[1,2-a]pyrazinone rings . These compounds are present in a wide range of bioactive natural products and analogues thereof .
Synthesis Analysis
The synthesis of this class of compounds has been extensively studied . Recent developments in the synthesis of piperazines, which are related to pyrazines, include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of “®-octahydropyrrolo[1,2-a]pyrazine dihydrochloride” is characterized by a pyrrole and a pyrazine ring . The resonance in pyrazine causes an electron deficiency around the carbon atoms at 2,3,4,5-positions and, especially when an electron-withdrawing substituent is attached to the pyrazine, exposes them to nucleophilic attack .Scientific Research Applications
Pyrazines in Food Science
Pyrazines play a significant role in the flavor chemistry of foods, contributing to baking, roasted, and nutty flavors. The Maillard reaction, a key method for synthesizing pyrazines, is manipulated in food processing to enhance these desirable flavors. Research into controlling pyrazine generation can apply to improving food quality and taste preferences, with strategies including the use of new reactants, modification of reaction conditions, and emerging technologies like ultrasound to influence the reaction environment favorably. These advancements offer practical applications in food industry for flavor enhancement and control (Yu et al., 2021).
Pyrazine Derivatives in Pharmacology
The pharmaceutical properties of pyrazine derivatives have garnered interest due to their diverse pharmacological effects. These include antibacterial, antifungal, antimycobacterial, anti-inflammatory, analgesic, anticancer, antidiabetic, antiviral properties, and more. This versatility highlights the potential of pyrazine derivatives in developing new therapeutic agents. Research and patents focusing on these derivatives have explored their applications in treating various conditions, suggesting a broad scope for future drug development and discovery (Ferreira & Kaiser, 2012).
Pyrazines in Medicinal Chemistry
Pyrazine and phenazine heterocycles have shown potential therapeutic value in disease treatment, thanks to their biological activities. The exploration of these compounds in medicinal chemistry includes total synthesis approaches, drug discovery efforts, and the development of clinically used agents. Such research underscores the promise of pyrazine and phenazine derivatives in medicine, opening doors to novel treatments for various health conditions (Huigens et al., 2022).
Pyrazine Derivatives in Energetic Materials
High-nitrogen azine energetic compounds, including pyrazine derivatives, have been studied for their applications in energetic materials. These studies focus on synthetic methods, structural analysis, and the evaluation of physical, chemical, and detonation properties. The application of azine energetic compounds in propellants, mixed explosives, and gas generators demonstrates their potential in improving performance and safety in these areas, showcasing a promising avenue for future research and development (Yongjin & Shuhong, 2019).
Safety and Hazards
The safety data sheet for “®-octahydropyrrolo[1,2-a]pyrazine dihydrochloride” indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapours/spray and to use personal protective equipment when handling it .
Future Directions
The future directions for the study of “®-octahydropyrrolo[1,2-a]pyrazine dihydrochloride” and related compounds could involve further exploration of their synthesis methods, reactivity, and biological activity . There is also a need for more research on the action mechanisms of pyrrolopyrazine derivatives . The synthetic methods and biological activities of pyrrolopyrazine derivatives discussed in the literature will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases .
Mechanism of Action
Target of Action
Compounds with similar structures, such as pyrazinamide, are known to be highly specific agents active only against mycobacterium tuberculosis .
Mode of Action
tuberculosis that express pyrazinamidase enzyme that converts Pyrazinamide to the active form pyrazinoic acid .
Result of Action
Similar compounds like pyrazinamide are known to kill or stop the growth of certain bacteria that cause tuberculosis (tb) .
Biochemical Analysis
Biochemical Properties
It is known that pyrrolopyrazine derivatives, which include ®-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride, have exhibited various biological activities . These activities suggest that these compounds interact with a variety of enzymes, proteins, and other biomolecules.
Cellular Effects
Given the broad biological activities of pyrrolopyrazine derivatives, it can be inferred that ®-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride may influence various cellular processes . This could include impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of ®-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride is not clearly recognized . It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
(8aR)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2.2ClH/c1-2-7-6-8-3-5-9(7)4-1;;/h7-8H,1-6H2;2*1H/t7-;;/m1../s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHDWGEOMYLXPIY-XCUBXKJBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CNCCN2C1.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2CNCCN2C1.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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